Cas no 2803445-08-9 (methyl 2,2-dimethyl-hexahydro-1,3dioxolo4,5-cpyrrole-4-carboxylate)

• Product Name: methyl 2,2-dimethyl-hexahydro-1,3dioxolo4,5-cpyrrole-4-carboxylate
• CAS No: 2803445-08-9
• MF: C₉H₁₅NO₄
• MW: 201.219702959061
• MDL: MFCD24649479
• CID: 5685794
• PubChem ID: 68994896
• Update Time: 2025-08-05

methyl 2,2-dimethyl-hexahydro-1,3dioxolo4,5-cpyrrole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl tetrahydro-2,2-dimethyl-4H-1,3-dioxolo[4,5-c]pyrrole-4-carboxylate (ACI)
• 4H-1,3-Dioxolo[4,5-c]pyrrole-4-carboxylic acid, tetrahydro-2,2-dimethyl-, methyl ester (ACI)
• methyl 2,2-dimethyl-hexahydro-1,3dioxolo4,5-cpyrrole-4-carboxylate

• MDL： MFCD24649479
• Inchi： 1S/C9H15NO4/c1-9(2)13-5-4-10-6(7(5)14-9)8(11)12-3/h5-7,10H,4H2,1-3H3
• InChI Key： ZVVKELPVKMAXHS-UHFFFAOYSA-N
• SMILES： O=C(C1C2C(OC(C)(C)O2)CN1)OC

Additional information on methyl 2,2-dimethyl-hexahydro-1,3dioxolo4,5-cpyrrole-4-carboxylate

Introduction to Methyl 2,2-dimethyl-hexahydro-1,3-dioxolo4,5-cpyrrole-4-carboxylate (CAS No. 2803445-08-9)

Methyl 2,2-dimethyl-hexahydro-1,3-dioxolo4,5-cpyrrole-4-carboxylate, identified by its CAS number 2803445-08-9, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, characterized by its complex heterocyclic structure, has garnered attention due to its potential applications in drug discovery and development. The unique arrangement of functional groups within its molecular framework suggests a versatile reactivity that could be exploited for the synthesis of novel therapeutic agents.

The compound's structure consists of a cyclopyrrole core, which is a seven-membered aromatic ring system containing two oxygen atoms. This core is further substituted with a methyl group at the 2-position and two additional methyl groups at the 2,2-position, contributing to its stability and reactivity. The presence of a carboxylate group at the 4-position and a methoxy group at the 1-position adds further complexity to its chemical behavior. These features make it an intriguing candidate for further investigation in synthetic chemistry and medicinal chemistry.

In recent years, there has been growing interest in heterocyclic compounds due to their prevalence in biologically active molecules. The cyclopyrrole scaffold, in particular, has been identified as a key structural motif in several natural products and pharmaceuticals. For instance, derivatives of cyclopyrroles have shown promise in the treatment of neurological disorders, inflammation, and infectious diseases. The< strong>Methyl 2,2-dimethyl-hexahydro-1,3-dioxolo4,5-cpyrrole-4-carboxylate is no exception and has been explored for its potential pharmacological properties.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The cyclopyrrole core can be modified in various ways to introduce additional functional groups or to attach other pharmacophores. This flexibility makes it an attractive starting point for designing novel drugs with tailored properties. For example, researchers have investigated the use of this compound in the synthesis of protease inhibitors, which are crucial for treating conditions such as HIV and cancer.

The< strong>Methyl 2,2-dimethyl-hexahydro-1,3-dioxolo4,5-cpyrrole-4-carboxylate has also been studied for its potential role in modulating biological pathways. Preliminary studies suggest that it may interact with specific enzymes or receptors involved in disease processes. These interactions could lead to the development of new therapeutic strategies targeting these pathways. Additionally, the compound's ability to cross biological membranes may make it an effective delivery vehicle for other drugs.

In terms of synthetic methodology, the preparation of< strong>Methyl 2,2-dimethyl-hexahydro-1,3-dioxolo4,5-cpyrrole-4-carboxylate involves multi-step organic reactions that require careful optimization. The synthesis typically begins with the formation of the cyclopyrrole core through cyclization reactions. Subsequent steps involve functional group transformations such as alkylation and esterification to introduce the desired substituents. Advanced techniques such as transition metal catalysis have been employed to improve yields and selectivity.

The pharmacological evaluation of< strong>Methyl 2,2-dimethyl-hexahydro-1,3-dioxolo4,5-cpyrrole-4-carboxylate has revealed several interesting properties. In vitro studies have shown that it can inhibit the activity of certain enzymes associated with inflammatory responses. This suggests that it may have anti-inflammatory effects when administered orally or topically. Furthermore, animal models have demonstrated potential benefits in reducing pain and swelling associated with acute injuries.

Another area of interest is the compound's potential as an antimicrobial agent. Research indicates that it can disrupt bacterial cell membranes, leading to cell death. This mechanism of action makes it a promising candidate for developing new antibiotics to combat resistant strains of bacteria. Additionally, its ability to interact with fungal cell walls suggests that it may also be effective against fungal infections.

The< strong>Methyl 2,2-dimethyl-hexahydro-1,3-dioxolo4,5-cpyrrole-4-carboxylate has also been explored for its potential neuroprotective effects. Studies have shown that it can protect neurons from damage caused by oxidative stress and excitotoxicity. These mechanisms are implicated in various neurological disorders such as Alzheimer's disease and Parkinson's disease. By mitigating these effects,< strong>Methyl 2,